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Compound of Interest

Compound Name: Copper;indium

CAS No.: 12053-87-1

Cat. No.: B14723751

Get Quote

For researchers and scientists in the field of drug development and laboratory research, the

safe handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for the use of copper indium materials, ensuring a secure

laboratory environment and fostering a culture of safety.

Hazard Identification and Risk Assessment
Copper indium alloys and compounds, such as Copper Indium Gallium Selenide (CIGS), are

semiconductor materials. While solid forms like sputtering targets may not be classified as

hazardous substances, the primary risk arises from the generation of dust or fumes during

processing.[1][2] Inhalation of dust or fumes is the most significant route of occupational

exposure.[3]

Potential Health Effects:

Inhalation: Acute exposure to copper indium dust or fumes can cause irritation to the

respiratory tract.[3] Prolonged or repeated inhalation of indium compounds may lead to lung

damage.[3][4] Overexposure to copper fumes can result in metal fume fever, with symptoms

including a metallic taste, headache, fever, and chills.[5]
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Skin Contact: While not a primary route of exposure for solid forms, some individuals may

experience skin irritation.[5]

Eye Contact: Dust particles can cause mechanical irritation to the eyes.[1]

Chronic Exposure: Chronic inhalation of indium compounds can cause damage to the

respiratory system, with some animal studies indicating potential harm to the kidneys and

liver.[4][6] Some indium compounds are considered highly toxic and may have teratogenic

effects.[4]

Environmental Hazards:

Copper indium gallium selenide may cause long-term adverse effects in aquatic

environments.[7]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the necessary PPE for

specific handling procedures.[8] The following table summarizes the recommended PPE for

handling copper indium materials.
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Hazard

Scenario
Eye Protection Hand Protection

Respiratory

Protection
Body Protection

Handling Solid

Forms (Ingots,

Targets)

Safety glasses

with side

shields[1][2]

Impermeable

gloves (e.g.,

nitrile or rubber)

[1][2]

NIOSH-approved

respirator if dust

is present[1][2]

Lab coat

Generating Dust

(e.g., cutting,

grinding, powder

handling)

Chemical safety

goggles[9]

Impermeable

gloves (e.g.,

nitrile or rubber)

[1][2]

NIOSH-approved

particulate

respirator (e.g.,

N95 or higher)

[10]

Lab coat or

protective

clothing to

prevent skin

contact[6][11]

Working with

Molten Material

Chemical safety

goggles and a

face shield[6][9]

Heat-resistant

gloves[6]

Local exhaust

ventilation is

crucial; a

respirator may

be necessary

depending on the

process.[1]

Flame-resistant

lab coat and

protective

clothing[9]

Cleaning Spills of

Powder/Dust

Chemical safety

goggles[9]

Impermeable

gloves[1][2]

NIOSH-approved

respirator with a

HEPA filter[12]

Lab coat or

protective

clothing[6]

Occupational Exposure Limits
Adherence to established occupational exposure limits (OELs) is critical for minimizing health

risks.
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Substance Regulatory Body Exposure Limit (8-hour TWA)

Copper (dusts and mists) OSHA PEL 1 mg/m³[10]

Copper (dusts and mists) NIOSH REL 1 mg/m³[10][13]

Copper (dusts and mists) ACGIH TLV 1 mg/m³[13]

Indium and compounds (as In) NIOSH REL 0.1 mg/m³[14]

Indium and compounds (as In) ACGIH TLV 0.1 mg/m³[15][14]

Copper Gallium Indium

Selenide
EPA NCEL 1.5 mg/m³

Operational Plans
Engineering Controls

Ventilation: Always handle copper indium materials in a well-ventilated area.[1] Use local

exhaust ventilation to control dust and fume generation at the source.[1] For processes that

generate significant airborne particles, a fume hood or glove box is recommended.

Safe Handling Procedures
Preparation: Before handling, review the Safety Data Sheet (SDS) for the specific copper

indium compound.[13] Ensure all necessary PPE is available and in good condition.

Handling:

Avoid actions that generate dust, such as crushing or grinding, unless in a controlled

environment.[1][2]

When weighing or transferring powders, do so carefully to minimize airborne dust.

For molten materials, use appropriate tools and containers to prevent splashes and burns.

[6]

Personal Hygiene:
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Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[6][16]

Contaminated work clothing should not be allowed out of the workplace.[6]

Storage
Store copper indium materials in tightly closed, clearly labeled containers.[1][2]

Keep containers in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as strong acids and oxidizing agents.[5]

Disposal Plans
All waste containing copper or indium should be treated as hazardous unless otherwise

specified by your institution's Environmental Health and Safety (EHS) department.[17]

Waste Segregation and Collection
Collect all copper indium waste in designated, labeled, and sealed containers.[1][2]

Do not mix with other waste streams unless instructed to do so by your EHS department.[17]

Aqueous Waste Treatment Protocol
Aqueous waste containing copper is toxic to aquatic life and must be treated before disposal.

[17] A common method is chemical precipitation.

Experimental Protocol: Precipitation of Aqueous Copper Waste

Segregation: Collect all aqueous copper waste in a designated, sealed container.[17]

Precipitation: In a well-ventilated area (preferably a fume hood), adjust the pH of the solution

to between 6 and 7 using a suitable acid or base. Slowly add a solution of sodium phosphate

or sodium hydroxide while stirring to precipitate copper(II) phosphate or copper(II) hydroxide,

respectively.

Completion: Continue stirring for at least 15 minutes to ensure the reaction is complete.
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Filtration: Separate the solid precipitate from the liquid using a filtration apparatus.

Drying and Packaging: Allow the collected solid to dry completely. Package the dried

precipitate in a labeled container for hazardous solid waste disposal.

Filtrate Disposal: The remaining liquid (filtrate) should be tested for residual copper content.

If it meets local sewer discharge limits and the pH is neutralized (between 5 and 9), it may be

permissible for drain disposal with a large excess of water. Always confirm with your EHS

department before any drain disposal.[17]

Solid Waste Disposal
Contaminated Materials: All disposable PPE, cleaning materials, and other items

contaminated with copper indium should be placed in a sealed, labeled container for

hazardous waste disposal.

Surplus Material: For unused or surplus indium, consider reclamation and recycling

programs due to its economic value.[12][18] If recycling is not an option, dispose of it as

hazardous waste according to institutional and regulatory guidelines.

Emergency Procedures
Accidental Release or Spill

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean

the spill.[12]

Containment and Cleanup:

For solid spills, carefully sweep or scoop the material to avoid generating dust.[1][2]

Place the spilled material and any contaminated cleaning supplies into a labeled, sealed

container for hazardous waste disposal.[1][16]
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Clean the spill area thoroughly with a wet cloth or mop to remove any remaining

particulates.[12]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water.[1]

Eye Contact: Flush eyes with water as a precaution for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Seek medical attention.[1]

Visual Guidance
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling copper indium materials.
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Start: Assess Task

Step 1: Determine Material Form

Step 2: Identify Process Hazard

Step 3: Select Appropriate PPE

Handling Copper Indium

What is the physical form?

Does the process generate dust/fumes?

Solid (Ingot/Target)

Required PPE:
- Chemical Goggles

- Impermeable Gloves
- Particulate Respirator

- Lab Coat/Protective Clothing

Powder/Dust

Is the material molten?

Yes

Required PPE:
- Safety Glasses

- Impermeable Gloves
- Lab Coat

No

No (e.g., cutting/grinding)

Required PPE:
- Goggles & Face Shield
- Heat-Resistant Gloves

- Flame-Resistant Lab Coat
- Local Exhaust Ventilation

Yes

Click to download full resolution via product page

PPE Selection Workflow for Copper Indium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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